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Executive Summary

This document provides detailed handling and safety protocols for tungsten fluorides. It is
critical to note that comprehensive safety and handling data for tungsten trifluoride (WF3) is
not readily available in published literature or safety data sheets. The information that
consistently emerges pertains to tungsten hexafluoride (WF6), a significantly more common
and industrially relevant compound. Given the potential for confusion and the hazardous nature
of fluorine compounds, this document will focus on the well-documented protocols for tungsten
hexafluoride. Researchers interested in tungsten trifluoride should exercise extreme caution
and assume its hazards are at least as great as those of other tungsten fluorides, particularly
its potential to react with moisture to form hydrofluoric acid.

Introduction to Tungsten Hexafluoride (WF6)

Tungsten hexafluoride is a colorless, toxic, and corrosive gas at standard temperature and
pressure.[1][2][3] It is one of the densest known gases, approximately 11 times heavier than
air.[1][3] WF6 is primarily used in the semiconductor industry for chemical vapor deposition
(CVD) of tungsten films, which serve as low-resistivity metallic interconnects.[1][2][3] Its high
reactivity makes it a hazardous material requiring stringent safety protocols.

Hazard Identification and Classification
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Tungsten hexafluoride is classified as a hazardous substance with the following primary
dangers:

e Acute Toxicity (Inhalation): Fatal if inhaled.[4][5]
» Skin Corrosion/Burns: Causes severe skin burns and eye damage.[4][5]
o Eye Damage: Causes serious eye damage.[4][5]

o Reactivity: Reacts violently with water, releasing hydrofluoric acid (HF) and tungsten oxides.

[1]14]

o Pressurized Gas: Contains gas under pressure; may explode if heated.[4]

Quantitative Data Summary

The following tables summarize key quantitative data for tungsten hexafluoride.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula WF6

Molar Mass 297.83 g/mol [1]

Appearance Colorless gas or light yellow liquid

Melting Point 2.3 °C (36.1 °F)[4]

Boiling Point 17.1 °C (62.8 °F)[1]

Vapor Pressure 110 hPa at 20 °C (68 °F)[4]

Density (gas) ~13 g/L (approx. 11 times heavier than air)[1][3]
Water Solubility Decomposes/Reacts violently[4]

Table 2: Occupational Exposure Limits
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Substance Limit Organization
Tungsten (as W) TWA: 1 mg/m3; STEL: 3 mg/m3  NIOSH
Tungsten (soluble compounds,

TWA: 5 mg/m3 OSHA
as W)
Hydrogen Fluoride (as F) TWA: 2.5 mg/m3 OSHA
Hydrogen Fluoride Ceiling: 2.5 mg/m3 (3 ppm) ACGIH

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; NIOSH: National Institute for
Occupational Safety and Health; OSHA: Occupational Safety and Health Administration;
ACGIH: American Conference of Governmental Industrial Hygienists.

Experimental and Handling Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling tungsten hexafluoride. The

following equipment is required:

» Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing
apparatus (SCBA) is required for any potential exposure.[6] Standard air-purifying respirators
are not sufficient.

e Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.[6][7]
Contact lenses should not be worn.[7]

o Skin and Body Protection: A chemical-resistant, full-body suit is required.[4][6] Materials such
as Viton or neoprene are recommended.

e Gloves: Chemically resistant gloves (e.g., Viton, neoprene) must be worn.[8]

Engineering Controls

« Ventilation: All work with tungsten hexafluoride must be conducted in a certified fume hood or
glovebox with an exhaust rate exceeding 100 linear feet per minute.
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» Gas Detection: A continuous monitoring system for both tungsten hexafluoride and hydrogen
fluoride is essential in any area where it is stored or handled.

o Emergency Equipment: Emergency eyewash stations and safety showers must be readily
accessible within 10 seconds of the work area.

Storage and Handling Procedures

o Storage: Store cylinders in a cool, dry, well-ventilated area away from incompatible materials,
particularly water and moisture.[5] Cylinders must be secured in an upright position. Protect
cylinders from direct sunlight.[4]

e Handling: Only trained personnel should handle tungsten hexafluoride. Use a suitable hand
truck for moving cylinders; do not drag or roll them.[5] Use equipment rated for cylinder
pressure.[5] All equipment must be passivated and free of moisture before use.

o Waste Disposal: Dispose of contents and containers in accordance with all local, regional,
national, and international regulations at an approved waste disposal plant.[4]

Emergency Procedures
Spills and Leaks

e Evacuate: Immediately evacuate the area and move upwind.
« |solate: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions.[9]
o Ventilate: If it can be done safely, increase ventilation to the area.

o Containment: For small leaks, it may be possible to stop the flow of gas. Never use water to
clean up a spill, as it will react violently.[10] Spills can be neutralized with soda ash or lime.
[10]

First Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[4]
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[6] Treat for hydrofluoric acid exposure by
applying a 2.5% calcium gluconate gel.[6] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[4] Seek immediate medical attention from an ophthalmologist.

 Ingestion: Do not induce vomiting.[4] If the victim is conscious, have them drink two glasses
of water. Seek immediate medical attention.

Visualized Workflows and Pathways

The following diagrams illustrate key workflows for handling tungsten hexafluoride.
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Standard Operating Procedure Workflow for Tungsten Hexafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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